Cas no 17245-64-6 (1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-, methylester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-, methylester
• CAS No: 17245-64-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 1360518
• Update Time: 2024-08-17

1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-, methylester
• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-, methyl ester

• Inchi： 1S/C7H10N2O3/c1-8-4-5(6(10)12-3)9(2)7(8)11/h4H,1-3H3
• InChI Key： SINDZEOGRJGJAM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(C(OC)=O)N1C

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Melting Point: 127-130 °C(Solv: methanol (67-56-1))
• Boiling Point: 234.3±50.0 °C(Predicted)
• PSA: 76.07
• pka: -0.56±0.40(Predicted)